Cas no 1805243-73-5 (4-Chloro-2-phenylpyridine-5-sulfonyl chloride)

• Product Name: 4-Chloro-2-phenylpyridine-5-sulfonyl chloride
• CAS No: 1805243-73-5
• MF: C₁₁H₇Cl₂NO₂S
• MW: 288.149779558182
• CID: 4903225
• Update Time: 2025-07-19

4-Chloro-2-phenylpyridine-5-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-2-phenylpyridine-5-sulfonyl chloride

• Inchi： 1S/C11H7Cl2NO2S/c12-9-6-10(8-4-2-1-3-5-8)14-7-11(9)17(13,15)16/h1-7H
• InChI Key： SZZSOEYDUSDXGQ-UHFFFAOYSA-N
• SMILES： ClC1=CC(C2C=CC=CC=2)=NC=C1S(=O)(=O)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 349
• XLogP3: 3.2
• Topological Polar Surface Area: 55.4

Additional information on 4-Chloro-2-phenylpyridine-5-sulfonyl chloride

Recent Advances in the Application of 4-Chloro-2-phenylpyridine-5-sulfonyl chloride (CAS: 1805243-73-5) in Chemical Biology and Pharmaceutical Research

4-Chloro-2-phenylpyridine-5-sulfonyl chloride (CAS: 1805243-73-5) is a versatile chemical intermediate that has garnered significant attention in recent pharmaceutical and chemical biology research. This sulfonyl chloride derivative serves as a key building block in the synthesis of various biologically active compounds, particularly in the development of kinase inhibitors and other small-molecule therapeutics. Recent studies have highlighted its utility in medicinal chemistry due to its unique reactivity profile and ability to introduce sulfonamide functionalities into target molecules.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the compound's effectiveness as a precursor in the synthesis of novel Bruton's tyrosine kinase (BTK) inhibitors. Researchers utilized 4-Chloro-2-phenylpyridine-5-sulfonyl chloride to introduce a critical sulfonamide moiety that significantly enhanced the inhibitors' binding affinity and selectivity. The resulting compounds showed promising activity against B-cell malignancies in preclinical models, with improved pharmacokinetic properties compared to existing therapeutics.

In chemical biology applications, this compound has been employed as a versatile linker in PROTAC (Proteolysis Targeting Chimera) development. A recent Nature Chemical Biology publication (2024) described its use in creating bifunctional molecules that effectively degrade challenging protein targets. The phenylpyridine core provides optimal spacing between the warhead and E3 ligase recruiter, while the sulfonyl chloride group allows for efficient conjugation with various targeting moieties.

The compound's stability and reactivity have also made it valuable in high-throughput screening libraries. A 2023 ACS Medicinal Chemistry Letters report detailed its incorporation into a diverse set of sulfonamide-containing fragments for fragment-based drug discovery. Researchers noted that the 4-chloro-2-phenylpyridine scaffold offered favorable physicochemical properties, including good solubility and membrane permeability, making it particularly useful for lead optimization campaigns.

Recent synthetic methodology developments have expanded the utility of 1805243-73-5. A 2024 Organic Letters publication described a novel palladium-catalyzed coupling reaction that enables direct functionalization of the pyridine ring while preserving the reactive sulfonyl chloride group. This advancement has opened new possibilities for creating structurally diverse derivatives with tailored biological activities.

From a safety and handling perspective, recent studies have provided more detailed characterization of the compound's stability profile. While it remains moisture-sensitive, proper storage under inert atmosphere at low temperatures (-20°C) has been shown to maintain its reactivity for extended periods. New handling protocols have been developed to facilitate its use in automated synthesis platforms, as reported in a 2023 SLAS Technology publication.

Looking forward, the unique properties of 4-Chloro-2-phenylpyridine-5-sulfonyl chloride position it as a valuable tool in several emerging areas of pharmaceutical research. Current investigations are exploring its application in covalent inhibitor design, targeted protein degradation, and the development of novel antibiotic scaffolds. Its combination of synthetic accessibility and versatile reactivity suggests it will remain an important building block in medicinal chemistry for the foreseeable future.